Cas no 1001519-13-6 (1-Ethyl-5-(Trifluoromethyl)-1H-pyrazole-3-carbohydrazide)

• Product Name: 1-Ethyl-5-(Trifluoromethyl)-1H-pyrazole-3-carbohydrazide
• CAS No: 1001519-13-6
• MF: C₇H₉F₃N₄O
• MW: 222.167771100998
• MDL: MFCD05667186
• CID: 3059658
• PubChem ID: 7018575
• Update Time: 2025-11-02

1-Ethyl-5-(Trifluoromethyl)-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-5-(Trifluoromethyl)-1H-pyrazole-3-carbohydrazide
• CS-0240769
• 1-Ethyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid hydrazide
• 1001519-13-6
• BQB51913
• 1-ethyl-5-trifluoromethyl-1 h-pyrazole-3-carboxylic acid hydrazide
• AKOS000311447
• 1-ethyl-5-(trifluoromethyl)pyrazole-3-carbohydrazide
• 1-Ethyl-5-trifluoromethyl-1H-pyrazole-3-carboxylic acid hydrazide
• STK313030
• DTXSID501161379
• BBL039125
• EN300-229982

• MDL： MFCD05667186
• Inchi： 1S/C7H9F3N4O/c1-2-14-5(7(8,9)10)3-4(13-14)6(15)12-11/h3H,2,11H2,1H3,(H,12,15)
• InChI Key： BBAMKVBADJTXGU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(NN)=O)=NN1CC)(F)F

Computed Properties

• Exact Mass: 222.07284541Da
• Monoisotopic Mass: 222.07284541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-Ethyl-5-(Trifluoromethyl)-1H-pyrazole-3-carbohydrazide

Comprehensive Guide to 1-Ethyl-5-(Trifluoromethyl)-1H-pyrazole-3-carbohydrazide (CAS No. 1001519-13-6)

1-Ethyl-5-(Trifluoromethyl)-1H-pyrazole-3-carbohydrazide (CAS No. 1001519-13-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is known for its unique structural features, including an ethyl group, a trifluoromethyl group, and a carbohydrazide moiety, which contribute to its diverse applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection.

The chemical properties of 1-Ethyl-5-(Trifluoromethyl)-1H-pyrazole-3-carbohydrazide make it a valuable intermediate in synthetic chemistry. Its molecular formula is C₇H₉F₃N₄O, and it exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol. The presence of the trifluoromethyl group enhances its lipophilicity, which is a critical factor in its bioactivity. This compound is often utilized in the development of novel heterocyclic compounds, which are pivotal in modern medicinal chemistry.

In the pharmaceutical sector, 1-Ethyl-5-(Trifluoromethyl)-1H-pyrazole-3-carbohydrazide is explored for its potential as a bioactive scaffold. Recent studies highlight its role in inhibiting specific enzymes or receptors, making it a candidate for treating various diseases. For instance, pyrazole-based compounds are being investigated for their anti-inflammatory, antimicrobial, and anticancer properties. The trifluoromethyl group, in particular, is known to improve metabolic stability and binding affinity, which are essential for drug efficacy.

The agrochemical industry also benefits from 1-Ethyl-5-(Trifluoromethyl)-1H-pyrazole-3-carbohydrazide. Its derivatives are used in the synthesis of pesticides and herbicides, offering enhanced potency and selectivity. The compound's ability to disrupt metabolic pathways in pests makes it a valuable tool in sustainable agriculture. With the growing demand for eco-friendly crop protection solutions, this compound is gaining traction among researchers focusing on green chemistry.

From a market perspective, the demand for 1-Ethyl-5-(Trifluoromethyl)-1H-pyrazole-3-carbohydrazide is on the rise. Pharmaceutical and agrochemical companies are investing heavily in R&D to explore its full potential. The compound's versatility and adaptability to various synthetic routes make it a preferred choice for innovation. Additionally, the increasing focus on precision medicine and sustainable farming has further propelled its relevance in the global market.

For researchers and manufacturers, sourcing high-quality 1-Ethyl-5-(Trifluoromethyl)-1H-pyrazole-3-carbohydrazide is crucial. Reputable suppliers ensure the compound's purity and consistency, which are vital for experimental reproducibility. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its structural integrity. Proper storage conditions, including protection from moisture and light, are recommended to maintain its stability.

In conclusion, 1-Ethyl-5-(Trifluoromethyl)-1H-pyrazole-3-carbohydrazide (CAS No. 1001519-13-6) is a compound of significant scientific and industrial interest. Its applications in pharmaceuticals and agrochemicals, coupled with its unique chemical properties, position it as a key player in advancing research and development. As the scientific community continues to uncover its potential, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.